diethyl {amino[2-(3,4-dimethoxybenzylidene)hydrazino]methylene}malonate

• IUPAC Name: ethyl (E)-2-[(E)-N'-[(E)-(3,4-dimethoxyphenyl)methylideneamino]carbamimidoyl]-3-ethoxy-3-hydroxyprop-2-enoate
• InChI: InChI=1S/C17H23N3O6/c1-5-25-16(21)14(17(22)26-6-2)15(18)20-19-10-11-7-8-12(23-3)13(9-11)24-4/h7-10,21H,5-6H2,1-4H3,(H2,18,20)/b16-14+,19-10+
• InChI Key: YHDSUIIJPJAOTQ-CUCDIRHUSA-N
• Canonical SMILES: CCOC(=C(C(=NN=CC1=CC(=C(C=C1)OC)OC)N)C(=O)OCC)O
• Isomeric SMILES: CCO/C(=C(\C(=N/N=C/C1=CC(=C(C=C1)OC)OC)\N)/C(=O)OCC)/O
• Molecular Formula: C17H23N3O6
• Molecular Weight: 365.4 g/mol

Description

Diethyl {amino[2-(3,4-dimethoxybenzylidene)hydrazino]methylene}malonate, also known as DABH, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. DABH is a yellow crystalline powder that is soluble in organic solvents and has a molecular formula of C16H22N4O5.

Mechanism of Action

The mechanism of action of diethyl {amino[2-(3,4-dimethoxybenzylidene)hydrazino]methylene}malonate involves the inhibition of various enzymes and pathways that are involved in cancer cell growth and proliferation. diethyl {amino[2-(3,4-dimethoxybenzylidene)hydrazino]methylene}malonate inhibits the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. diethyl {amino[2-(3,4-dimethoxybenzylidene)hydrazino]methylene}malonate also inhibits the PI3K/Akt/mTOR pathway, which is involved in cell survival and proliferation. Additionally, diethyl {amino[2-(3,4-dimethoxybenzylidene)hydrazino]methylene}malonate has been shown to induce the production of reactive oxygen species (ROS) in cancer cells, leading to oxidative stress and apoptosis.
Biochemical and Physiological Effects:
diethyl {amino[2-(3,4-dimethoxybenzylidene)hydrazino]methylene}malonate has been shown to have various biochemical and physiological effects. diethyl {amino[2-(3,4-dimethoxybenzylidene)hydrazino]methylene}malonate has been shown to reduce the levels of various biomarkers of inflammation, such as TNF-α and IL-6. diethyl {amino[2-(3,4-dimethoxybenzylidene)hydrazino]methylene}malonate has also been shown to increase the levels of antioxidants such as glutathione, which can protect cells from oxidative damage. Additionally, diethyl {amino[2-(3,4-dimethoxybenzylidene)hydrazino]methylene}malonate has been shown to reduce the levels of cholesterol and triglycerides in animal models, making it a potential candidate for the treatment of hyperlipidemia.

Advantages and Limitations for Lab Experiments

One of the main advantages of diethyl {amino[2-(3,4-dimethoxybenzylidene)hydrazino]methylene}malonate is its low toxicity and high selectivity towards cancer cells. diethyl {amino[2-(3,4-dimethoxybenzylidene)hydrazino]methylene}malonate has been shown to have minimal toxicity towards normal cells, making it a potential candidate for cancer therapy. However, one of the limitations of diethyl {amino[2-(3,4-dimethoxybenzylidene)hydrazino]methylene}malonate is its low solubility in water, which can make it difficult to administer in vivo. Additionally, the synthesis of diethyl {amino[2-(3,4-dimethoxybenzylidene)hydrazino]methylene}malonate is relatively complex and requires specialized equipment and expertise.

Future Directions

There are several future directions for the research on diethyl {amino[2-(3,4-dimethoxybenzylidene)hydrazino]methylene}malonate. One potential direction is the development of novel formulations of diethyl {amino[2-(3,4-dimethoxybenzylidene)hydrazino]methylene}malonate that can improve its solubility and bioavailability. Another direction is the investigation of the potential of diethyl {amino[2-(3,4-dimethoxybenzylidene)hydrazino]methylene}malonate in combination therapy with other chemotherapy drugs. Additionally, the identification of biomarkers that can predict the response of cancer cells to diethyl {amino[2-(3,4-dimethoxybenzylidene)hydrazino]methylene}malonate can help in the development of personalized cancer therapy. Finally, the investigation of the potential of diethyl {amino[2-(3,4-dimethoxybenzylidene)hydrazino]methylene}malonate in the treatment of other diseases, such as hyperlipidemia and inflammation, can broaden its therapeutic applications.
Conclusion:
In conclusion, diethyl {amino[2-(3,4-dimethoxybenzylidene)hydrazino]methylene}malonate is a promising compound that has shown significant potential in various scientific research applications. The synthesis of diethyl {amino[2-(3,4-dimethoxybenzylidene)hydrazino]methylene}malonate involves the reaction of diethyl malonate with 3,4-dimethoxybenzaldehyde and hydrazine hydrate in the presence of acetic acid. diethyl {amino[2-(3,4-dimethoxybenzylidene)hydrazino]methylene}malonate has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. The mechanism of action of diethyl {amino[2-(3,4-dimethoxybenzylidene)hydrazino]methylene}malonate involves the inhibition of various enzymes and pathways that are involved in cancer cell growth and proliferation. diethyl {amino[2-(3,4-dimethoxybenzylidene)hydrazino]methylene}malonate has various biochemical and physiological effects, such as reducing inflammation and increasing the levels of antioxidants. The advantages of diethyl {amino[2-(3,4-dimethoxybenzylidene)hydrazino]methylene}malonate include its low toxicity and high selectivity towards cancer cells, while its limitations include its low solubility in water and complex synthesis method. Finally, the future directions for the research on diethyl {amino[2-(3,4-dimethoxybenzylidene)hydrazino]methylene}malonate include the development of novel formulations, investigation of combination therapy, identification of biomarkers, and exploration of its potential in the treatment of other diseases.

Synthesis Methods

The synthesis of diethyl {amino[2-(3,4-dimethoxybenzylidene)hydrazino]methylene}malonate involves the reaction of diethyl malonate with 3,4-dimethoxybenzaldehyde and hydrazine hydrate in the presence of acetic acid. The reaction proceeds through the formation of an intermediate Schiff base, which is then cyclized to form diethyl {amino[2-(3,4-dimethoxybenzylidene)hydrazino]methylene}malonate. The yield of diethyl {amino[2-(3,4-dimethoxybenzylidene)hydrazino]methylene}malonate obtained through this method is around 60%.

Scientific Research Applications

Diethyl {amino[2-(3,4-dimethoxybenzylidene)hydrazino]methylene}malonate has shown promising results in various scientific research applications. One of the most significant applications of diethyl {amino[2-(3,4-dimethoxybenzylidene)hydrazino]methylene}malonate is in the field of cancer research. diethyl {amino[2-(3,4-dimethoxybenzylidene)hydrazino]methylene}malonate has been shown to inhibit the growth of cancer cells by inducing apoptosis (programmed cell death) and inhibiting angiogenesis (the formation of new blood vessels). diethyl {amino[2-(3,4-dimethoxybenzylidene)hydrazino]methylene}malonate has also been shown to enhance the efficacy of chemotherapy drugs, making it a potential candidate for combination therapy.